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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B145349 Get Quote

(5R)-Dinoprost tromethamine, a synthetic analog of prostaglandin F2α (PGF2α), is a potent

agonist of the prostaglandin F receptor (FP receptor).[1][2] It plays a crucial role in various

physiological processes, including uterine muscle contraction, luteolysis, and the initiation of

labor.[1][2][3] Accurate and consistent preparation of stock solutions is critical for researchers in

pharmacology, reproductive biology, and drug development to ensure reliable and reproducible

experimental outcomes. This document provides detailed protocols for the preparation,

storage, and handling of (5R)-Dinoprost tromethamine stock solutions for research

applications.

Safety and Handling Precautions
(5R)-Dinoprost tromethamine is readily absorbed through the skin and can cause systemic

effects.[4][5] It is classified as harmful if swallowed and may damage fertility or the unborn

child.[6] Therefore, extreme care should be exercised during handling.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and impervious gloves.[5][6]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder.[6][7]

Skin Contact: In case of accidental skin contact, wash the affected area immediately and

thoroughly with soap and water.[4][5]
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Eye Contact: If the compound comes into contact with the eyes, flush with copious amounts

of water for at least 15 minutes and seek medical attention.[5][6]

Ingestion: Do not eat, drink, or smoke when handling the compound.[6] If ingested, rinse

your mouth with water and seek immediate medical attention.[6]

Physicochemical Properties and Solubility
(5R)-Dinoprost tromethamine is a white, crystalline powder that is hygroscopic.[1][8] It is the

tromethamine salt of Dinoprost, which increases its water solubility.[9][10]

Table 1: Physicochemical Properties of (5R)-Dinoprost Tromethamine

Property Value Reference

Molecular Formula C₂₄H₄₅NO₈ [1][11]

Molecular Weight 475.62 g/mol [1][11]

Appearance White powder [1][8]

Melting Point 100-101°C [1][8]

Storage Temperature -20°C (powder) [1][8][11]

Table 2: Solubility Data for (5R)-Dinoprost Tromethamine

Solvent Solubility Reference

Water 1 mg/mL to 95 mg/mL [1][8][11][12]

Ethanol >50 mg/mL to 95 mg/mL [1][9][11][12]

DMSO >50 mg/mL to 95 mg/mL [9][11][12]

PBS (pH 7.2) >25 mg/mL [9][10]

Methanol >100 mg/mL [9][10]

Acetonitrile <5 mg/mL [9][10]

Acetone <5 mg/mL [9][10]
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Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., 1 mg/mL)
This protocol is suitable for preparing a stock solution for use in aqueous-based in vitro assays.

Materials:

(5R)-Dinoprost tromethamine powder

Sterile, deionized, or distilled water

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Procedure:

Equilibration: Allow the vial of (5R)-Dinoprost tromethamine powder to equilibrate to room

temperature before opening to prevent condensation, as the compound is hygroscopic.[1][8]

Weighing: In a chemical fume hood, carefully weigh the desired amount of the powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 1 mg/mL stock solution,

weigh 1 mg of the powder.

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the

appropriate volume of sterile water (e.g., 1 mL for a 1 mg/mL solution).

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (≤ 37°C) may aid dissolution if necessary.

Sterilization (Optional): If sterility is required for cell culture experiments, filter the stock

solution through a 0.22 µm sterile syringe filter into a new sterile tube.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1][8][11] Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a High-Concentration Stock
Solution in an Organic Solvent (e.g., 50 mg/mL in DMSO)
This protocol is ideal for preparing a concentrated stock solution that can be further diluted in

aqueous buffers or culture media for various experiments.

Materials:

(5R)-Dinoprost tromethamine powder

Anhydrous, high-purity DMSO

Sterile, amber glass vials or polypropylene tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Bring the vial of (5R)-Dinoprost tromethamine powder to room temperature

before opening.

Weighing: In a chemical fume hood, accurately weigh the desired amount of the powder. For

instance, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of the powder.

Dissolution: Transfer the powder to a sterile vial. Add the required volume of anhydrous

DMSO (e.g., 1 mL for a 50 mg/mL solution).

Mixing: Tightly cap the vial and vortex until the solid is completely dissolved.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber

glass vials or polypropylene tubes to protect from light and moisture. Store at -80°C for long-

term stability.[11]
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Storage and Stability
Proper storage is crucial to maintain the integrity and activity of (5R)-Dinoprost tromethamine
stock solutions.

Table 3: Storage and Stability of (5R)-Dinoprost Tromethamine

Form
Storage
Temperature

Stability Reference

Powder -20°C Up to 3 years [11]

Aqueous Solution 2-8°C Up to 30 days [1][8]

Aqueous Solution -20°C (frozen aliquots) Several months [1][8]

Solution in Organic

Solvent (e.g., DMSO,

Ethanol)

-20°C Up to 1 month [11]

Solution in Organic

Solvent (e.g., DMSO,

Ethanol)

-80°C Up to 1 year [11]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: This can lead to degradation of the compound.

Aliquoting into single-use volumes is highly recommended.[1][8][11]

Hygroscopic Nature: The powder is hygroscopic, so it should be stored in a tightly sealed

container in a desiccator.[1][8]

Fresh Solutions: For some applications, it may be advisable to prepare fresh solutions before

each experiment.[2]

Visualization
Signaling Pathway of (5R)-Dinoprost Tromethamine
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(5R)-Dinoprost tromethamine, as a PGF2α analog, primarily exerts its effects by activating

the G-protein coupled FP receptor. This initiates a signaling cascade that leads to various

cellular responses.
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Caption: Signaling pathway of (5R)-Dinoprost tromethamine via the FP receptor.

Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a stock solution of (5R)-
Dinoprost tromethamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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